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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-methylthiazole-5-carboxylate is a heterocyclic compound featuring a thiazole ring, a

five-membered aromatic ring containing both sulfur and nitrogen atoms.[1] This structure is a

key building block in the synthesis of a wide range of biologically active molecules.[2] The

presence of the methyl group at the 2-position and the methyl carboxylate group at the 5-

position provides distinct chemical reactivity and allows for diverse functionalization, making it a

valuable intermediate in medicinal chemistry and materials science. Thiazole derivatives are

known to exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-

inflammatory, and anticancer properties.[3][4] This guide provides a comprehensive overview of

the fundamental properties of Methyl 2-methylthiazole-5-carboxylate, including its

physicochemical characteristics, synthesis, spectroscopic profile, chemical reactivity, and

potential applications, to support its use in research and development.

Physicochemical Properties
The physicochemical properties of Methyl 2-methylthiazole-5-carboxylate are crucial for its

handling, formulation, and application. While experimental data for some properties are not

readily available, computed values provide a reliable estimation.

Table 1: Physicochemical Properties of Methyl 2-methylthiazole-5-carboxylate
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Property Value Source

Molecular Formula C₆H₇NO₂S [1][5]

Molecular Weight 157.19 g/mol [1][5]

CAS Number 53233-90-2 [1][5]

Appearance

White to almost white

crystalline powder (based on

2-methylthiazole-5-carboxylic

acid)

[2]

Melting Point

Data not available. For

comparison, 2-methylthiazole-

5-carboxylic acid has a melting

point of 209 - 213 °C.[2]

Boiling Point

Data not available. For

comparison, Methyl 2-

aminothiazole-5-carboxylate

has a boiling point of

298.7±13.0 °C at 760 mmHg.

Density

Data not available. For

comparison, Methyl 2-

aminothiazole-5-carboxylate

has a density of 1.4±0.1 g/cm³.

Solubility Soluble in organic solvents.

XLogP3 1.5 [5]

Topological Polar Surface Area 67.4 Å² [5]

Synthesis and Manufacturing
The synthesis of Methyl 2-methylthiazole-5-carboxylate can be achieved through several

synthetic routes, with the Hantzsch thiazole synthesis being a classic and adaptable method.[6]

This method involves the condensation of a thioamide with an α-halocarbonyl compound.
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Hantzsch Thiazole Synthesis: A Mechanistic Overview
The causality behind the Hantzsch synthesis lies in the nucleophilic character of the sulfur

atom in the thioamide and the electrophilic nature of the α-halocarbonyl. The reaction proceeds

through a sequence of nucleophilic attack, cyclization, and dehydration to form the aromatic

thiazole ring. The choice of reactants and conditions can be tailored to optimize the yield and

purity of the desired product.

Thioacetamide

Thioether Intermediate

Nucleophilic attack

Methyl 2-chloroacetoacetate

Cyclized Intermediate

Intramolecular
cyclization Dehydration Methyl 2-methylthiazole-5-carboxylateElimination of H₂O

Methyl 2-methylthiazole-5-carboxylate Sodium 2-methylthiazole-5-carboxylateNaOH, H₂O, Reflux 2-Methylthiazole-5-carboxylic acidH₃O⁺

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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